(Z)-N'-((5-nitrofuran-2-yl)methylene)-2-(4-nitrophenyl)acetohydrazide

• IUPAC Name: N-[(Z)-(5-nitrofuran-2-yl)methylideneamino]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C13H10N4O6/c18-12(7-9-1-3-10(4-2-9)16(19)20)15-14-8-11-5-6-13(23-11)17(21)22/h1-6,8H,7H2,(H,15,18)/b14-8-
• InChI Key: ZHQFDFNOWCGLLO-ZSOIEALJSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1CC(=O)N/N=C\C2=CC=C(O2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H10N4O6
• Molecular Weight: 318.24 g/mol

Description

(Z)-N'-((5-nitrofuran-2-yl)methylene)-2-(4-nitrophenyl)acetohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as Furanyl-4-nitrophenyl-acetohydrazide (FNAH) and is a yellow crystalline powder with a molecular formula of C13H10N6O6.

Scientific Research Applications

• Nonlinear Optical Applications :

  • A study focused on the synthesis and characterization of hydrazones, closely related to the chemical of interest, demonstrating their potential in nonlinear optical applications. They exhibit promising properties for optical device applications such as optical limiters and optical switches (Naseema et al., 2010).

• Antimicrobial Activity :

  • Research exploring derivatives of hydrazones, including compounds structurally similar to (Z)-N'-((5-nitrofuran-2-yl)methylene)-2-(4-nitrophenyl)acetohydrazide, has indicated significant antimicrobial properties. These compounds, especially those involving 5-nitrofuran, have shown remarkable antibacterial activities, making them potential candidates for developing new antimicrobial drugs (Jafari et al., 2017).

• Antifungal Activity :

  • Studies on Silver(I) complexes with 5-nitrofuran-derived hydrazones, closely related to the chemical , have revealed enhanced antifungal activities against certain strains of Candida spp., suggesting their potential as antifungal agents (Rocha et al., 2019).

• Anticancer Properties :

  • Research on 1,2,4-Triazole-3-thiol derivatives bearing hydrazone moiety, structurally similar to (Z)-N'-((5-nitrofuran-2-yl)methylene)-2-(4-nitrophenyl)acetohydrazide, has demonstrated cytotoxic effects against various cancer cell lines, including melanoma, breast, and pancreatic cancer. Some compounds were identified as highly active, suggesting their potential as anticancer agents (Šermukšnytė et al., 2022).